Cas no 1381941-42-9 (2-chloro-4-(oxan-4-yl)pyridine)

• Product Name: 2-chloro-4-(oxan-4-yl)pyridine
• CAS No: 1381941-42-9
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• MDL: MFCD22379771
• CID: 5607083
• PubChem ID: 129978680
• Update Time: 2025-06-08

2-chloro-4-(oxan-4-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(4-tetrahydropyranyl)pyridine
• 2-chloro-4-(oxan-4-yl)pyridine
• Pyridine, 2-chloro-4-(tetrahydro-2H-pyran-4-yl)-
• EN300-8197298
• AT26717
• 1381941-42-9

• MDL： MFCD22379771
• Inchi： 1S/C10H12ClNO/c11-10-7-9(1-4-12-10)8-2-5-13-6-3-8/h1,4,7-8H,2-3,5-6H2
• InChI Key： NCVUPBKBOAZBQX-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC(C2CCOCC2)=C1

Computed Properties

• Exact Mass: 197.0607417g/mol
• Monoisotopic Mass: 197.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• Density: 1.184±0.06 g/cm3(Predicted)
• Boiling Point: 300.9±37.0 °C(Predicted)
• pka: 0.68±0.10(Predicted)

Additional information on 2-chloro-4-(oxan-4-yl)pyridine

Comprehensive Overview of 2-Chloro-4-(oxan-4-yl)pyridine (CAS No. 1381941-42-9): Properties, Applications, and Industry Insights

2-Chloro-4-(oxan-4-yl)pyridine (CAS No. 1381941-42-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by a pyridine ring substituted with a chloro group at the 2-position and a tetrahydropyran (oxane) moiety at the 4-position, serves as a versatile intermediate in organic synthesis. Its molecular formula, C₁₀H₁₂ClNO, and molecular weight of 197.66 g/mol make it a valuable building block for designing bioactive molecules. Researchers frequently search for terms like "2-chloro-4-(oxan-4-yl)pyridine synthesis", "CAS 1381941-42-9 applications", and "pyridine derivatives in drug discovery", reflecting its relevance in modern chemistry.

The compound’s physicochemical properties play a pivotal role in its applications. With a melting point range of 80–85°C and moderate solubility in polar organic solvents such as ethanol and dimethyl sulfoxide (DMSO), 2-chloro-4-(oxan-4-yl)pyridine is particularly suited for nucleophilic substitution reactions. Its stability under ambient conditions and compatibility with common coupling reagents (e.g., Suzuki or Buchwald-Hartwig reactions) make it a preferred choice for constructing complex molecular architectures. Recent trends in green chemistry have also spurred interest in optimizing its synthesis to reduce waste and energy consumption, aligning with the industry’s focus on sustainable practices.

In the pharmaceutical sector, this compound is explored as a precursor for kinase inhibitors and antimicrobial agents. The pyridine scaffold is a hallmark of many FDA-approved drugs, and the introduction of the oxan-4-yl group enhances pharmacokinetic properties like metabolic stability and membrane permeability. Queries such as "pyridine-based drug candidates 2024" and "heterocyclic compounds in oncology" highlight its potential in addressing unmet medical needs. Additionally, its agrochemical applications include the development of novel pesticides, where its halogenated pyridine core contributes to pest resistance management strategies.

From a commercial perspective, the demand for CAS 1381941-42-9 is driven by its scalability and cost-effectiveness. Suppliers often emphasize high-purity grades (>98%) to meet the stringent requirements of preclinical studies. Analytical techniques like HPLC, NMR, and LC-MS are routinely employed to verify its purity, ensuring reproducibility in downstream applications. The compound’s safety profile, documented in SDS sheets, further supports its adoption in industrial and academic labs.

Emerging discussions in AI-driven drug discovery and computational chemistry have also spotlighted 2-chloro-4-(oxan-4-yl)pyridine as a candidate for virtual screening and QSAR modeling. Its balanced lipophilicity (LogP ~2.1) and hydrogen-bonding capacity make it a suitable fragment for lead optimization. Keywords like "fragment-based drug design" and "in silico screening of pyridine derivatives" resonate with these advancements, underscoring the compound’s interdisciplinary appeal.

In summary, 2-chloro-4-(oxan-4-yl)pyridine (CAS No. 1381941-42-9) exemplifies the synergy between structural ingenuity and practical utility. Its role in cutting-edge research, coupled with sustainable synthesis innovations, positions it as a cornerstone in the development of next-generation therapeutics and agrochemicals. As the scientific community continues to explore its potential, this compound remains a focal point for both industrial and academic investigations.